Cas no 493036-48-9 (2-4-(Trifluoromethoxy)PhenylMalonaldehyde)

• Product Name: 2-4-(Trifluoromethoxy)PhenylMalonaldehyde
• CAS No: 493036-48-9
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• MDL: MFCD03424495
• CID: 328211
• PubChem ID: 3407206
• Update Time: 2025-04-19

2-4-(Trifluoromethoxy)PhenylMalonaldehyde Chemical and Physical Properties

Names and Identifiers

• Propanedial,2-[4-(trifluoromethoxy)phenyl]-
• 2-(4-Trifluoromethoxyphenyl)malondialdehyde
• 2-[4-(Trifluoromethoxy)phenyl]malonaldehyde
• 2-[4-(trifluoromethoxy)phenyl]propanedial
• 2-(4-Trifluoromethoxyphenyl)malonaldehyde
• AC1MP8H9
• AG-A-34659
• Ambpe2003927
• CTK7H7692
• MolPort-002-497-847
• SBB097881
• AKOS025310211
• 2-(4-(Trifluoromethoxy)phenyl)malonaldehyde
• A827698
• SCHEMBL15332685
• DTXSID20392196
• 2-[4-(Trifluoromethoxy)phenyl]malondialdehyde
• FT-0644743
• 493036-48-9
• MFCD03424495
• 2-4-(Trifluoromethoxy)PhenylMalonaldehyde

• MDL： MFCD03424495
• Inchi： 1S/C10H7F3O3/c11-10(12,13)16-9-3-1-7(2-4-9)8(5-14)6-15/h1-6,8H
• InChI Key： XPCIZTVZSLNGCF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(C=O)C=O)(F)F

Computed Properties

• Exact Mass: 232.03500
• Monoisotopic Mass: 232.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.373
• Melting Point: 96-98°C
• Boiling Point: 316.7°C at 760 mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.499
• PSA: 43.37000
• LogP: 2.06660

2-4-(Trifluoromethoxy)PhenylMalonaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38